Cas no 1021073-36-8 (3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide)

• Product Name: 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide
• CAS No: 1021073-36-8
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5507236
• Update Time: 2025-11-06

3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-7-yl]benzenesulfonamide
• 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

• Inchi： 1S/C20H24N2O3S/c1-14(2)20(23)22-11-5-7-16-9-10-17(13-19(16)22)21-26(24,25)18-8-4-6-15(3)12-18/h4,6,8-10,12-14,21H,5,7,11H2,1-3H3
• InChI Key： IVNIDVGYWGMCNR-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCCN3C(=O)C(C)C)(=O)=O)=CC=CC(C)=C1

Additional information on 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide

3-Methyl-N-[1-(2-Methylpropanoyl)-1,2,3,4-Tetrahydroquinolin-7-Yl]Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 1021073-36-8, known as 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule consists of a benzene ring substituted with a methyl group and a sulfonamide group, which is further connected to a tetrahydroquinoline derivative. The presence of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in medicinal chemistry. These groups are known for their ability to modulate enzyme activity and receptor binding, making them valuable in the design of therapeutic agents. The tetrahydroquinoline moiety in this compound adds another layer of complexity, as it is known to exhibit neuroprotective properties and potential anti-inflammatory effects. This combination of functional groups positions the compound as a promising candidate for further research in drug discovery.

The synthesis of 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide involves a series of carefully optimized steps. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to achieve high yields and purity. These methods not only ensure the structural integrity of the molecule but also pave the way for large-scale production if required.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies conducted in vitro have demonstrated its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This suggests that the compound could be developed into a novel anti-inflammatory agent with reduced side effects compared to existing drugs.

Moreover, the tetrahydroquinoline derivative within the molecule has been linked to neuroprotective effects. Preclinical studies indicate that it may offer protection against oxidative stress and neuronal damage, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the importance of further research into its pharmacokinetics and toxicity profiles.

The structural versatility of this compound also makes it an attractive target for chemical modifications. By altering the substituents on the benzene ring or modifying the tetrahydroquinoline moiety, researchers can explore a wide range of biological activities. For example, introducing electron-withdrawing groups could enhance its binding affinity to specific receptors, while hydrophilic modifications might improve its solubility and bioavailability.

In conclusion, 3-methyl-N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-7-yl]benzene-1-sulfonamide represents a cutting-edge advancement in organic synthesis and drug discovery. Its unique combination of functional groups and promising biological activity positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.